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Get Quote

The search results primarily provide foundational chemical and structural information about 4-AcO-EPT, but

no thermal stability data.

Chemical Identification: The IUPAC name is confirmed as 3-(2-(ethyl(propyl)amino)ethyl)-1H-
indol-4-yl acetate, with a molecular formula of C17H24N2O2 [1] [2] [3].
Structural Data: A single-crystal X-ray diffraction study confirmed the molecular structure of one of its

salt forms, bis(4-acetoxy-N-ethyl-N-n-propyltryptammonium) fumarate–fumaric acid (1/1) [1].
This provides a definitive atomic-level structure but does not include thermal analysis.

Context as a Prodrug: The compound is understood to be a synthetic tryptamine and a putative
prodrug for 4-HO-EPT (4-hydroxy-N-ethyl-N-n-propyltryptamine), analogous to how 4-AcO-DMT

(psilacetin) is a prodrug for psilocin [4] [5].

Proposed Experimental Pathway for Thermal Analysis

In the absence of pre-existing data, determining the thermal stability of 4-AcO-EPT would require original

experimental work. The following workflow outlines the key methodologies employed in pharmaceutical

development for this purpose.
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Experimental workflow for thermal stability assessment of 4-AcO-EPT.

The table below details the purpose and key outcomes for each of the primary analytical techniques

illustrated in the workflow.

Analytical Technique Primary Purpose Key Measurable Outcomes

Thermogravimetric
Analysis (TGA)

Measures mass change vs.
temperature/time.

Decomposition onset temperature,
moisture/solvent content, thermal stability

thresholds [6].

Differential Scanning
Calorimetry (DSC)

Measures heat flow

difference vs. temperature.

Melting point, glass transition,

recrystallization, heat of decomposition,
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Analytical Technique Primary Purpose Key Measurable Outcomes

purity [6].

Isothermal Stress Testing
(IST)

Stability under controlled,
elevated temperatures.

Degradation kinetics, identity of major
degradants, preliminary shelf-life

prediction.

HPLC-UV/PDA/MS Separate & identify

decomposition products.

Degradation profile, structural elucidation

of degradants, quantification of parent
compound loss.

Research Recommendations

Given the current data gap, here are specific actions you can take to acquire the necessary information:

Conduct Original Experiments: The most direct path is to perform the thermal analyses outlined
above. This requires access to analytical chemistry laboratories equipped with TGA, DSC, and HPLC-

MS instruments.
Consult Specialized Databases: Search commercial chemical databases (e.g., TOXNET, Reaxys)

or regulatory documents that may contain proprietary data not indexed in general web searches.
Review Analogous Compounds: As a practical starting point, investigate the published thermal data

for structurally related compounds like psilacetin (4-AcO-DMT) [4] and other 4-acetoxytryptamines
[1]. While not identical, their decomposition pathways (e.g., deacetylation, oxidation) can provide

valuable hypotheses for how 4-AcO-EPT might behave.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. (IUCr) Bis( -acetoxy-N-ethyl-N-n-propyltryptammonium)... [iucrdata.iucr.org]

2. 3-(2-(Ethyl(propyl) amino) ethyl)-1H-indol- -yl acetate - PubChem [pubchem.ncbi.nlm.nih.gov]

3. - 4 - AcO .FUMARATE - Longflourish RC EPT [longflourishrcs.com]

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://brainxx.org/blog/creating-horizontal-trees-in-graphviz
https://en.wikipedia.org/wiki/4-AcO-DMT
https://iucrdata.iucr.org/x/issues/2023/09/00/hb4447/
https://www.smolecule.com/products/s11217290?utm_src=pdf-custom-synthesis
https://iucrdata.iucr.org/x/issues/2023/09/00/hb4447/
https://pubchem.ncbi.nlm.nih.gov/compound/4-AcO-EPT
https://longflourishrcs.com/product/4-aco-ept-fumarate/
https://www.smolecule.com/products/s11217290?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


4. - 4 -DMT - Wikipedia AcO [en.wikipedia.org]

5. - 4 -DMT Is the Most Accessible Drug on the... | DoubleBlind Mag AcO [doubleblindmag.com]

6. Creating Horizontal Trees In Graphviz : A DOT Language Guide [brainxx.org]

To cite this document: Smolecule. [What Information is Available]. Smolecule, [2026]. [Online PDF].

Available at: [https://www.smolecule.com/products/b11217290#4-aco-ept-thermal-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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